Cas no 5343-98-6 (4-Oxo-4-phenylbutanenitrile)

4-Oxo-4-phenylbutanenitrile structure
4-Oxo-4-phenylbutanenitrile structure
Product Name:4-Oxo-4-phenylbutanenitrile
CAS No:5343-98-6
MF:C10H9NO
MW:159.184562444687
MDL:MFCD00126350
CID:376765
PubChem ID:138465
Update Time:2025-07-28

4-Oxo-4-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanenitrile, g-oxo-
    • 3-Benzoylpropionitrile
    • 4-oxo-4-phenylbutanenitrile
    • 2-Cyanoethyl phenyl ketone
    • 3-Cyano-1-phenylpropan-1-one
    • 4-oxo-4-phenyl-butanenitrile
    • 4-Oxo-4-phenyl-buttersaeure-nitril
    • 4-Oxo-4-phenyl-butyronitril
    • 4-oxo-4-phenylbutyronitrile
    • 4-oxo-4-phenyl-butyronitrile
    • A-Benzoylpropionitrile
    • ACMC-20ambt
    • A-Cyanopropiophenone
    • NSC520
    • β-Cyanopropiophenone
    • Cambridge id 5102098
    • phenacyl acetonitrile
    • NSC 520
    • MFCD00126350
    • 3-Benzoylpropio-nitrile Benzene, butanenitrile, gama-oxo-
    • .GAMMA.-OXOBENZENEBUTANENITRILE
    • DTXSID80201598
    • 3-CYANOPROPIOPHENONE
    • .BETA.-BENZOYLPROPIONITRILE
    • BENZENEBUTANENITRILE, .GAMMA.-OXO-
    • 6X-0926
    • 4-OXO-4-PHENYLBUTANENITRILE,97
    • Z168884010
    • PROPANENITRILE, 3-BENZOYL-
    • AKOS000299661
    • SCHEMBL1941975
    • EN300-24103
    • beta-Benzoylpropionitrile
    • 4-Oxo-4-phenylbutanenitrile, 97%
    • B5378
    • KTS5NGB3ZQ
    • NSC-520
    • beta-Cyanopropiophenone
    • PROPIONITRILE, 3-BENZOYL-
    • OSPRTYTUQJCKFF-UHFFFAOYSA-N
    • 5343-98-6
    • HMS1577G11
    • CS-0215375
    • T71019
    • .beta.-Cyanopropiophenone
    • 4-OXO-4-PHENYLBUTANENITRILE, 97
    • 4-Oxo-4-phenylbutanenitrile
    • MDL: MFCD00126350
    • Inchi: 1S/C10H9NO/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-3,5-6H,4,7H2
    • InChI Key: OSPRTYTUQJCKFF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CCC#N

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.9A^2

Experimental Properties

  • Density: 1.08
  • Melting Point: 74.0 to 78.0 deg-C
  • Boiling Point: 114°C/0.3mmHg(lit.)
  • Flash Point: 150.7°C
  • Refractive Index: 1.529
  • PSA: 40.86
  • LogP: 2.17308

4-Oxo-4-phenylbutanenitrile Security Information

4-Oxo-4-phenylbutanenitrile Pricemore >>

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